Cas no 1803598-09-5 (1-(oxan-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(oxan-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1803598-09-5
• MF: C₁₀H₁₁F₃N₂O₃
• MW: 264.201153039932
• CID: 4617183
• PubChem ID: 86775213
• Update Time: 2025-08-04

1-(oxan-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-(tetrahydro-2H-pyran-3-yl)-5-(trifluoromethyl)-
• 1-(Oxan-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid
• 1-(oxan-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C10H11F3N2O3/c11-10(12,13)8-7(9(16)17)4-14-15(8)6-2-1-3-18-5-6/h4,6H,1-3,5H2,(H,16,17)
• InChI Key： HVZGSWZNJAIDCJ-UHFFFAOYSA-N
• SMILES： N1(C2CCCOC2)C(C(F)(F)F)=C(C(O)=O)C=N1

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 398.9±42.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(oxan-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(oxan-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

Introduction to 1-(oxan-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1803598-09-5)

1-(oxan-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1803598-09-5, belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their versatility in medicinal chemistry. The presence of both an oxan-3-yl (tetrahydropyran) moiety and a trifluoromethyl group in its structure imparts distinct electronic and steric characteristics, making it a promising candidate for various biochemical applications.

The 1-(oxan-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid molecule exhibits a high degree of structural complexity, which is reflected in its intricate synthesis pathway. The synthesis typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The tetrahydropyran ring contributes to the compound's stability and solubility, while the trifluoromethyl group enhances its lipophilicity and metabolic stability, key factors in drug design. These attributes make it an attractive scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse pharmacological activities. Pyrazole derivatives, in particular, have shown promise in treating a wide range of diseases, including inflammation, cancer, and infectious disorders. The 1-(oxan-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid structure combines the pharmacophoric elements of both pyrazole and tetrahydropyran, offering a unique combination of biological activities. Preliminary studies have indicated that this compound exhibits inhibitory effects on certain enzymes and receptors implicated in disease pathogenesis.

One of the most compelling aspects of 1-(oxan-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid is its potential as a lead compound for drug discovery. The trifluoromethyl group, a well-documented pharmacophore, is known to improve binding affinity and metabolic stability in drug candidates. Additionally, the oxan-3-yl moiety introduces rigidity to the molecule, which can enhance its interaction with biological targets. These features have led researchers to explore its utility in developing small-molecule inhibitors for various therapeutic applications.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify novel derivatives of 1-(oxan-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid with enhanced pharmacological properties. These studies suggest that modifications to the tetrahydropyran ring or the trifluoromethyl group could lead to compounds with improved efficacy and selectivity. Such findings underscore the importance of this compound as a building block for future drug development.

The biological activity of 1-(oxan-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid has been further investigated through in vitro assays. Initial experiments have demonstrated its ability to modulate certain signaling pathways relevant to inflammation and cancer. The compound's interaction with target proteins has been studied using spectroscopic methods, revealing insights into its binding mechanism. These results are crucial for optimizing its structure and improving its therapeutic potential.

Moreover, the synthesis of derivatives of 1-(oxan-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid has been explored as a means to enhance its biological activity. By introducing additional functional groups or altering the substitution pattern on the pyrazole ring, researchers aim to develop more potent and selective inhibitors. Such modifications could lead to novel therapeutic agents with improved pharmacokinetic profiles.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to significant improvements in their pharmacological properties. The trifluoromethyl group in 1-(oxan-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid is a prime example of how fluorine can enhance drug efficacy by increasing metabolic stability and lipophilicity. This feature has made it a valuable component in the design of next-generation pharmaceuticals.

In conclusion, 1-(oxan-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1803598-09-5) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it an excellent candidate for further research and development. As computational methods and synthetic techniques continue to evolve, the potential applications of this compound are likely to expand, offering new hope for treating various diseases.